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Compound of Interest

Compound Name: Pentachlorothioanisole

Cat. No.: B041897

An In-depth Technical Guide to
Pentachlorothioanisole

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of Pentachlorothioanisole (PCTA), a significant metabolite of certain pesticides
and a compound of interest in environmental and toxicological research. This document
collates critical data, outlines experimental protocols, and visualizes key chemical pathways to
serve as an essential resource for professionals in the field.

Physical and Chemical Properties

Pentachlorothioanisole is a halogenated monoaromatic compound.[1] It presents as a white
to pale brown solid under standard conditions.[1] A summary of its key physical and chemical
properties is presented in the table below.
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Property Value Source
CAS Registry Number 1825-19-0 [2]
Molecular Formula C7HsCIsS [2]
Molecular Weight 296.43 g/mol [2][3]
Melting Point 95-96 °C [21[3][4]
Boiling Point 318.5 £ 42.0 °C (Predicted) [31[4]
Density 1.68 + 0.1 g/cm? (Predicted) [3114]
Flash Point 139.6 + 25.0 °C [3][4]

Vapor Pressure

0.000673 mmHg at 25°C

[4]

Refractive Index

1.641

[3]

Insoluble in water.[5] Sparingly

soluble in chloroform, slightly

Solubilit .
’ soluble in dichloromethane 116l
and ethyl acetate.[4][6]
XLogP3 5.6-5.81 [11[3]

Spectral Data

Comprehensive spectral information is available for the characterization of

Pentachlorothioanisole. This includes:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: Both 1H NMR and 13C NMR spectra

are available.[1][7]

e Mass Spectrometry (MS): GC-MS data for Pentachlorothioanisole is accessible, providing

information on its fragmentation patterns.[1][8]

« Infrared (IR) Spectroscopy: FTIR spectra, typically obtained using KBr pellets, are available

for identifying functional groups.[1]

e Raman Spectroscopy: FT-Raman spectra have also been documented.[1]
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Chemical Reactivity and Stability

Pentachlorothioanisole is a metabolite of the pesticides Pentachloronitrobenzene (PCNB)
and Hexachlorobenzene.[1][3] In non-sterilized soil, it can be microbially converted into its
sulfoxide and sulfone analogs.[3] The parent compound is relatively unreactive, a characteristic
of simple aromatic halogenated organic compounds.[5]

Experimental Protocols
Synthesis of Pentachlorothioanisole

A probable method for the synthesis of Pentachlorothioanisole involves the reaction of the
sodium salt of pentachlorothiophenol with methyl iodide.[1]

Reaction Scheme:

CeClsSNa + CHsl — CeCIsSCHs + Nal

Detailed Protocol:

o Formation of the Sodium Salt: Pentachlorothiophenol is dissolved in a suitable solvent, such
as ethanol or methanol. An equimolar amount of a sodium base, like sodium hydroxide or
sodium methoxide, is added to deprotonate the thiol, forming the sodium
pentachlorothiophenolate salt.

e Nucleophilic Substitution: Methyl iodide is then added to the solution. The thiophenolate
anion acts as a nucleophile, attacking the methyl group of methyl iodide in an SN2 reaction.

» Work-up and Purification: The resulting Pentachlorothioanisole can be isolated by
removing the solvent, followed by extraction and purification techniques such as
recrystallization or column chromatography to obtain the pure product.
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Caption: Synthesis of Pentachlorothioanisole from Sodium Pentachlorothiophenolate and
Methyl lodide.

Metabolic Pathways

Pentachlorothioanisole is a known metabolite of the pesticides Pentachloronitrobenzene
(PCNB) and Hexachlorobenzene (HCB).[1] The metabolic conversion in organisms, such as
rats, and microorganisms involves several steps.[1][3]
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Caption: Metabolic formation of Pentachlorothioanisole from pesticide precursors.

Safety and Handling

Pentachlorothioanisole is classified as harmful if swallowed and may cause long-lasting
harmful effects to aquatic life.[1][3] It can cause skin and serious eye irritation.[9] Standard
laboratory safety precautions should be observed when handling this compound, including the
use of personal protective equipment such as gloves, safety glasses, and a lab coat.[9] It
should be stored in a refrigerator.[4][6] For disposal, it should be treated as hazardous waste in
accordance with local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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